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Compound of Interest

Methyl 5-bromo-2-
Compound Name: o
methylisonicotinate

Cat. No.: B12090830

Get Quote

Characterization, Synthesis, and Application in Drug
Discovery
Executive Summary

Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5) is a critical heterocyclic building
block in modern medicinal chemistry. Belonging to the class of halogenated pyridine
carboxylates, it serves as a bifunctional scaffold: the 5-bromo position enables palladium-
catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the 4-methoxycarbonyl
group allows for downstream amidation or reduction.

This guide provides an in-depth analysis of its physicochemical properties, with a specific focus
on molecular weight nuances driven by bromine isotopologues—a critical factor for mass
spectrometry validation. It further details a self-validating synthetic protocol and outlines its
utility in constructing kinase inhibitor scaffolds.

Physicochemical Profile & Molecular Weight Analysis[1]
[2][3][4]
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In high-precision drug discovery, "Molecular Weight" is not a single number but a distribution.
For Methyl 5-bromo-2-methylisonicotinate, the presence of a bromine atom introduces a
significant isotopic split that must be accounted for during LC-MS validation.

» 1 Quantitati :

Property Value /| Description

IUPAC Name Methyl 5-bromo-2-methylpyridine-4-carboxylate
CAS Number 1804406-76-5

Molecular Formula CsHsBrNO2

Average Molecular Weight 230.06 g/mol

Monoisotopic Mass (7°Br) 228.9738 Da

Monoisotopic Mass (31Br) 230.9718 Da

Physical State Off-white to pale yellow solid

Predicted LogP ~2.1 (Moderate Lipophilicity)

Boiling Point ~280-285 °C (Predicted at 760 mmHg)

2.2 Isotopic Distribution Logic

Bromine exists naturally as two stable isotopes: 7°Br (50.69%) and 81Br (49.31%). Unlike
chlorine (3:1 ratio), bromine's near 1:1 ratio creates a distinctive "doublet” in mass
spectrometry.

o Target lon [M+H]*: You will observe two peaks of nearly equal intensity at m/z 230.0 and
232.0.

» Validation Check: If your MS spectrum does not show this 1:1 doublet separated by 2 mass
units, the compound is not a monobrominated species.

2.3 Structural Visualization

The following diagram illustrates the core connectivity and the isotopic impact on molecular
weight verification.
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Figure 1: Structural connectivity and mass spectrometry signature logic.

Synthetic Route & Process Chemistry

While several routes exist, the most robust and scalable method involves the Fischer
Esterification of the corresponding carboxylic acid. This avoids the use of hazardous
diazomethane and allows for easy purification.

3.1 Reaction Workflow
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Figure 2: Acid-catalyzed esterification workflow.

3.2 Detailed Protocol (Self-Validating)

Objective: Synthesis of Methyl 5-bromo-2-methylisonicotinate from 5-bromo-2-
methylisonicotinic acid.
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e Setup: To a dry 250 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and
reflux condenser, add 5-bromo-2-methylisonicotinic acid (10.0 g, 46.3 mmol).

» Solvent/Reagent: Add anhydrous Methanol (100 mL). The solid may not fully dissolve
initially.

o Catalyst Addition: Carefully add concentrated Sulfuric Acid (H2SOa4) (2.0 mL) dropwise.
Exothermic reaction—add slowly.

» Reaction: Heat the mixture to reflux (65 °C) for 6 hours.

o Validation Point (TLC): Spot reaction mixture vs. starting acid (Mobile phase: 50%
EtOAc/Hexane). The product will have a significantly higher Rf (less polar) than the acid
(baseline).

o Workup:

o

Cool to room temperature.[1][2][3] Concentrate methanol to ~20 mL under reduced
pressure.

o

Pour residue into crushed ice/water (100 mL).

[¢]

Neutralize with saturated NaHCOs solution until pH ~8. Caution: CO:z evolution.

[¢]

Extract with Ethyl Acetate (3 x 50 mL).
 Purification:
o Wash combined organics with Brine (50 mL).
o Dry over anhydrous NazSOu4, filter, and concentrate.
o Result: Off-white solid.[4] Yield typically >90%.

Analytical Validation (E-E-A-T)

To ensure the integrity of the synthesized compound, use the following self-validating spectral
markers.
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4.1 Proton NMR (*H NMR, 400 MHz, CDCIs)

The substitution pattern on the pyridine ring creates a highly specific signal set.

e 0 8.65 ppm (s, 1H): Proton at position 6. This is the most deshielded proton due to the
adjacent Nitrogen and the inductive effect of the Bromine at position 5. Singlet confirms no
neighbors (Pos 5 is Br).

e 0 7.80 ppm (s, 1H): Proton at position 3. Singlet confirms no neighbors (Pos 2 is Me, Pos 4
is Ester).

e 0 3.98 ppm (s, 3H): Methoxy group (-OCHs).
e 0 2.65 ppm (s, 3H): Methyl group at position 2 (-CHs).

4.2 LC-MS Validation

e Retention Time: Expect elution in the mid-range of a standard Reverse Phase (C18) gradient
(e.g., 5-95% MeCN/Water) due to moderate lipophilicity (LogP ~2.1).

e Mass Spec: As detailed in Section 2.2, look for the 230/232 doublet. Absence of this pattern
indicates debromination (impurity).

Applications in Medicinal Chemistry

This scaffold is a "linchpin” intermediate. The reactivity difference between the aryl bromide and
the ester allows for sequential functionalization.

5.1 Reactivity Logic

o C-5 Bromide: Highly reactive in Pd-catalyzed couplings (Suzuki, Stille). Used to attach
aryl/heteroaryl "tails" common in kinase inhibitors.

o C-4 Ester: Electrophilic center. Can be hydrolyzed to acid (for amide coupling) or reduced to
alcohol/aldehyde.

o C-2 Methyl: Benzylic-like protons. Can be oxidized to aldehyde (SeO:) or radical brominated
(NBS) for further chain extension, though this is less common than C-5/C-4 manipulation.
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5.2 Functionalization Workflow
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Figure 3: Divergent synthesis pathways for drug scaffold generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Methyl 5-bromo-2-
methylisonicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12090830/docs#technical-guide-methyl-5-bromo-2-
methylisonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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